Phosphonic acid, (2-oxo-2-phenylethyl)-, bis(1-methylethyl) ester
Overview
Description
Phosphonic acid, (2-oxo-2-phenylethyl)-, bis(1-methylethyl) ester, commonly known as BMIPP, is a radiopharmaceutical agent used for imaging the heart. It is a lipophilic compound that is taken up by the myocardium and can be visualized using single-photon emission computed tomography (SPECT) imaging. BMIPP has been extensively studied for its potential in diagnosing heart diseases, including coronary artery disease and heart failure.
Mechanism of Action
BMIPP is taken up by the myocardium and incorporated into the phospholipid membranes of the heart cells. It is then metabolized by beta-oxidation and used as a source of energy for the heart. BMIPP is preferentially taken up by the heart cells that are metabolizing fatty acids, making it a useful tool for assessing myocardial fatty acid metabolism.
Biochemical and Physiological Effects:
BMIPP has been shown to have a low toxicity and is well-tolerated by patients. It is rapidly cleared from the body and has a short half-life. BMIPP has been shown to be a useful tool for assessing myocardial fatty acid metabolism and detecting myocardial ischemia. It has also been studied for its potential in diagnosing heart diseases, including coronary artery disease and heart failure.
Advantages and Limitations for Lab Experiments
BMIPP has several advantages for lab experiments. It is a lipophilic compound that is taken up by the myocardium and can be visualized using Phosphonic acid, (2-oxo-2-phenylethyl)-, bis(1-methylethyl) ester imaging. It has a short half-life and is rapidly cleared from the body, making it a useful tool for assessing myocardial fatty acid metabolism and detecting myocardial ischemia. However, BMIPP has some limitations. It is a radiopharmaceutical agent that requires specialized equipment and expertise to use. It is also expensive and not widely available.
Future Directions
There are several future directions for BMIPP research. One area of research is the development of new radiopharmaceutical agents for imaging the heart. Another area of research is the use of BMIPP for assessing myocardial fatty acid metabolism in patients with heart disease. Finally, there is a need for more studies to evaluate the diagnostic accuracy of BMIPP in detecting heart disease.
Scientific Research Applications
BMIPP has been extensively studied for its potential in diagnosing heart diseases, including coronary artery disease and heart failure. It is used as a radiopharmaceutical agent for imaging the heart and can be visualized using Phosphonic acid, (2-oxo-2-phenylethyl)-, bis(1-methylethyl) ester imaging. BMIPP has been shown to be a useful tool for assessing myocardial fatty acid metabolism and detecting myocardial ischemia.
properties
IUPAC Name |
2-di(propan-2-yloxy)phosphoryl-1-phenylethanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21O4P/c1-11(2)17-19(16,18-12(3)4)10-14(15)13-8-6-5-7-9-13/h5-9,11-12H,10H2,1-4H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QNZVJJKTGYVQPS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OP(=O)(CC(=O)C1=CC=CC=C1)OC(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21O4P | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90452736 | |
Record name | Phosphonic acid, (2-oxo-2-phenylethyl)-, bis(1-methylethyl) ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90452736 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
284.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
57057-15-5 | |
Record name | Phosphonic acid, (2-oxo-2-phenylethyl)-, bis(1-methylethyl) ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90452736 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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